Cas no 1137109-22-8 (Mal-amido-PEG10-C2-NHS ester)

• Product Name: Mal-amido-PEG10-C2-NHS ester
• CAS No: 1137109-22-8
• MF: C₃₄H₅₅N₃O₁₇
• MW: 777.810411691666
• CID: 2090652
• PubChem ID: 118986681
• Update Time: 2024-11-03

Mal-amido-PEG10-C2-NHS ester Chemical and Physical Properties

Names and Identifiers

• α-MaleiMidopropionyl-ω-succiniMidyl-10(ethylene glycol)
• CID 118986681
• (2,5-Dioxopyrrolidin-1-yl) 3-[2-[2-[2-[2-[2-[2-[2-[2-[2-[2-[3-(2,5-dioxopyrrol-1-yl)propanoylamino]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]propanoate
• Mal-amido-PEG10-C2-NHS ester
• Maleimide-NH-PEG10-CH2CH2COONHS Ester
• Mal-amido-PEG10-C2-HS ester
• DTXSID701101836
• 1137109-22-8
• AKOS027337448
• 2,5-Dioxo-1-pyrrolidinyl 37-(2,5-dihydro-2,5-dioxo-1H-pyrrol-1-yl)-35-oxo-4,7,10,13,16,19,22,25,28,31-decaoxa-34-azaheptatriacontanoate
• MS-31408
• 2,5-Dioxopyrrolidin-1-yl1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22,25,28,31,34-decaoxa-4-azaheptatriacontan-37-oate
• BP-28421
• Mal-amido-PEG10-C2-?NHS ester
• CS-0105035
• Maleimidopropionyl-PEG10-NHS Ester
• BP-23539
• Mal-amido-PEG10-NHS
• MFCD20226950
• E84357
• 2,5-Dioxopyrrolidin-1-yl 1-(2,5-dioxo-2,5-dihydro-1H-pyrrol-1-yl)-3-oxo-7,10,13,16,19,22,25,28,31,34-decaoxa-4-azaheptatriacontan-37-oate
• A-MaleiMidopropionyl-
• PD125942
• Alpha-Maleimidopropionyl-Omega-succinimidyl-10(ethylene glycol)
• HY-126509
• 2,5-dioxopyrrolidin-1-yl 1-[3-(2,5-dioxopyrrol-1-yl)propanamido]-3,6,9,12,15,18,21,24,27,30-decaoxatritriacontan-33-oate
• O-succiniMidyl-10(ethylene glycol)

• MDL： MFCD20226950
• Inchi： 1S/C34H55N3O17/c38-29(5-8-36-30(39)1-2-31(36)40)35-7-10-45-12-14-47-16-18-49-20-22-51-24-26-53-28-27-52-25-23-50-21-19-48-17-15-46-13-11-44-9-6-34(43)54-37-32(41)3-4-33(37)42/h1-2H,3-28H2,(H,35,38)
• InChI Key： DUKFGPQZJAPKMG-UHFFFAOYSA-N
• SMILES： O(C(CCOCCOCCOCCOCCOCCOCCOCCOCCOCCOCCNC(CCN1C(C=CC1=O)=O)=O)=O)N1C(CCC1=O)=O

Computed Properties

• Exact Mass: 777.35314729 g/mol
• Monoisotopic Mass: 777.35314729 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 54
• Rotatable Bond Count: 38
• Complexity: 1090
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -3.8
• Topological Polar Surface Area: 223
• Molecular Weight: 777.8

Experimental Properties

• Density: 1.28±0.1 g/cm3 (20 ºC 760 Torr),
• Solubility: Dissolution (78 g/l) (25 º C),

Mal-amido-PEG10-C2-NHS ester Security Information

• Storage Condition：(BD446347)

Related Categories

• Other Chemical additives